Cas no 1805997-48-1 (Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-2-acetate)

• Product Name: Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-2-acetate
• CAS No: 1805997-48-1
• MF: C₁₁H₁₃F₃N₂O₂
• MW: 262.228333234787
• CID: 4885850
• Update Time: 2025-10-31

Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-2-acetate

• Inchi： 1S/C11H13F3N2O2/c1-2-18-9(17)4-7-10(11(13)14)6(5-15)3-8(12)16-7/h3,11H,2,4-5,15H2,1H3
• InChI Key： BBVFNNKIPNTUSX-UHFFFAOYSA-N
• SMILES： FC(C1C(CC(=O)OCC)=NC(=CC=1CN)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-2-acetate

Comprehensive Overview of Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-2-acetate (CAS No. 1805997-48-1)

The compound Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-2-acetate (CAS No. 1805997-48-1) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and aminomethyl groups, make it a valuable intermediate for designing novel bioactive molecules. Recent trends in drug discovery emphasize the importance of fluorinated compounds due to their enhanced metabolic stability and bioavailability, aligning with the growing demand for fluoropyridine-based scaffolds in medicinal chemistry.

In the context of current research hotspots, CAS 1805997-48-1 has garnered attention for its potential applications in kinase inhibitor development and crop protection agents. The incorporation of fluorine atoms, as seen in this compound, is a strategic approach to modulate lipophilicity and improve target binding affinity—a topic frequently searched by researchers in AI-driven drug design platforms. The ethyl acetate moiety further enhances its solubility, making it suitable for formulation studies, a critical aspect in preclinical drug development workflows.

From a synthetic chemistry perspective, the 6-fluoropyridine core of this compound offers versatile reactivity for further functionalization. This aligns with the rising interest in heterocyclic compound optimization, a common query in academic and industrial forums. The aminomethyl group provides a handle for conjugation, enabling its use in proteolysis-targeting chimera (PROTAC) applications—an emerging field in targeted protein degradation therapies. Such features position CAS 1805997-48-1 as a promising candidate for high-throughput screening libraries.

Environmental and regulatory considerations are also pivotal in modern compound evaluation. The difluoromethyl substituent in this molecule is being explored for its balanced polarity profile, addressing industry demands for green chemistry alternatives with reduced ecological impact. This resonates with frequently searched terms like sustainable fluorochemicals and eco-friendly intermediates in chemical databases. Analytical methods for characterizing this compound, such as LC-MS and NMR spectroscopy, are well-documented, supporting its adoption in quality-controlled processes.

Market intelligence indicates growing procurement of Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-fluoropyridine-2-acetate by contract research organizations (CROs) specializing in fragment-based drug discovery. Its structural complexity meets the need for three-dimensional molecular diversity—a key parameter in virtual screening campaigns. Furthermore, patent analyses reveal incremental filings involving similar fluorinated pyridine acetates, underscoring their commercial relevance in intellectual property-driven sectors.

In conclusion, CAS 1805997-48-1 represents a multifaceted building block with applications spanning from small molecule therapeutics to agrochemical innovation. Its alignment with contemporary research paradigms—such as fluorine medicinal chemistry and computational molecular modeling—ensures sustained scientific interest. As the pharmaceutical industry increasingly prioritizes structure-activity relationship (SAR) studies, this compound's modular design offers exceptional versatility for lead optimization programs worldwide.